Cas no 130525-43-8 (4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene)

• Product Name: 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene
• CAS No: 130525-43-8
• MF: C₂₃H₂₈Br₂O
• MW: 480.275825500488
• MDL: MFCD00134486
• CID: 102592
• PubChem ID: 24863616
• Update Time: 2025-06-11

4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene
• 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethylxanthene
• 4,5-dibromo-2,7-ditert-butyl-9,9-dimethylxanthene
• 9H-Xanthene,4,5-dibromo-2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-
• 2,7-di(t-butyl)-4,5-dibromo-9,9-dimethylxanthene
• 2,7-di-tert-butyl-4,5-dibromo-9,9-dimethylxanthene
• 4,5-dibromo-2,7-di-t-butyl-9,9-dimethylxanthene
• 4,5-dibromo-2.7-di-tert-butyl-9,9-dimethylxanthene
• 4,5-dibromo-2,7-di-tert-butyl-9,9-dimethylxanthen
• AS-80159
• 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethylxanthene, 97%
• DTXSID00400985
• AKOS015916603
• J-005822
• 9H-Xanthene, 4,5-dibromo-2,7-bis(1,1-dimethylethyl)-9,9-dimethyl-
• SCHEMBL708899
• 130525-43-8
• OJJSJAIHWCFVBK-UHFFFAOYSA-N
• InChI=1/C23H28Br2O/c1-21(2,3)13-9-15-19(17(24)11-13)26-20-16(23(15,7)8)10-14(12-18(20)25)22(4,5)6/h9-12H,1-8H
• 4,5-dibromo-2,7-di(tert-butyl)-9,9-dimethylxanthene
• FT-0643132
• DB-041966
• SY277552
• MFCD00134486
• G77963

• MDL： MFCD00134486
• Inchi： 1S/C23H28Br2O/c1-21(2,3)13-9-15-19(17(24)11-13)26-20-16(23(15,7)8)10-14(12-18(20)25)22(4,5)6/h9-12H,1-8H3
• InChI Key： OJJSJAIHWCFVBK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC1C(=CC(=CC=1C2(C)C)C(C)(C)C)Br)C(C)(C)C

Computed Properties

• Exact Mass: 478.05100
• Monoisotopic Mass: 478.05069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Melting Point: 260-262 °C (lit.)
• PSA: 9.23000
• LogP: 8.23820

4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene

Introduction to 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene (CAS No. 130525-43-8)

4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene, identified by its Chemical Abstracts Service (CAS) number 130525-43-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This xanthene derivative is characterized by its unique structural features, including bromine substituents and bulky tert-butyl groups, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene consists of a xanthene core with bromine atoms at the 4 and 5 positions, and tert-butyl groups at the 2 and 7 positions. The presence of these substituents enhances the compound's stability and reactivity, making it a valuable candidate for various synthetic and analytical applications. The dimethyl groups at the 9-position further modify the electronic properties of the molecule, influencing its interaction with biological targets.

In recent years, xanthene derivatives have been extensively studied for their potential in pharmaceutical development. The bromine atoms in 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene serve as versatile handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups, enabling the synthesis of novel compounds with tailored biological activities.

One of the most compelling aspects of 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene is its potential application in optoelectronic devices. Xanthene derivatives are known for their excellent fluorescence properties, making them suitable for use in organic light-emitting diodes (OLEDs), fluorescent sensors, and bioimaging agents. The bromine substituents can be selectively modified to fine-tune the emission wavelengths, while the bulky tert-butyl groups improve solubility and prevent aggregation.

Recent research has also explored the use of 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene in medicinal chemistry. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, xanthene-based compounds have been investigated for their antimicrobial and anti-inflammatory properties. The bromine atoms provide a scaffold for further derivatization into molecules that can interact with specific biological targets, such as enzymes or receptors.

The synthesis of 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the bromination of a precursor xanthene derivative followed by selective alkylation to introduce the tert-butyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions are employed to ensure high yields and purity.

The chemical stability of 4,5-Dibromo-2,7-di-tert-butyl-9,9-dimethyl-9H-xanthene makes it an attractive candidate for long-term storage and repeated use in laboratory settings. However, its reactivity must be carefully managed to prevent unwanted side reactions. Researchers often employ protective group strategies to shield reactive sites while allowing for selective modification at other positions.

In conclusion,4,5-Dibromo-2,7-di-tert-butyl-9H-xanthene (CAS No. 13052543) is a versatile compound with significant potential in pharmaceutical and optoelectronic applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new uses for this compound,4, further advancements are expected to emerge.